Cas no 96428-50-1 (Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate)

Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate is a heterocyclic compound featuring an imidazopyridine core with a benzyloxy substituent at the 8-position and an ethyl ester group at the 3-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The benzyloxy group enhances solubility and reactivity, facilitating further functionalization, while the ester moiety allows for straightforward derivatization. Its rigid fused-ring system contributes to stability, making it suitable for use in complex organic syntheses. The compound is of interest in medicinal chemistry for the development of bioactive molecules due to its potential as a scaffold for pharmacophore modification.
Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate structure
96428-50-1 structure
Product Name:Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate
CAS No:96428-50-1
MF:C18H18N2O3
MW:310.347124576569
MDL:MFCD06739215
CID:800299
PubChem ID:44382335
Update Time:2025-08-03

Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyridine-3-carboxylicacid, 2-methyl-8-(phenylmethoxy)-, ethyl ester
    • 8-BENZYLOXY-2-METHYL-IMIDAZO[1,2-A]PYRIDINE-3-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 2-methyl-8-phenylmethoxyimidazo[1,2-a]pyridine-3-carboxylate
    • Ethyl8-(benzyloxy)-2-methylH-imidazo[1,2-a]pyridine-3-carboxylate
    • 2-carboethoxy-3-methyl-8-(phenylmethoxy)imidazo[1,2-a]pyridine
    • 8-benzyloxy-3-ethoxycarbonyl-2-methylimidazo[1,2-a]pyridine
    • Ethyl 8-(Benzyloxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylate
    • AK154698
    • 2-carboethoxy-3-methyl-8-(phenylmethoxy)imidazo<1,2-a>pyridine
    • AMPD00141
    • RLYGWMBGMXQDQC-UHFFFAOYSA-N
    • 4117AJ
    • TRA0059597
    • AM85989
    • AB28885
    • SY030034
    • AX8026678
    • AB0
    • Ethyl 2-methyl-8-(phenylmethoxy)imidazo[1,2-a]pyridine-3-carboxylate (ACI)
    • DS-8177
    • AKOS024260740
    • ethyl 8-(benzyloxy)-2-methylH-imidazo[1,2-a]pyridine-3-carboxylate
    • MFCD06739215
    • SCHEMBL15631933
    • DTXSID70658613
    • WDA42850
    • Imidazo[1,2-a]pyridine-3-carboxylic acid, 2-methyl-8-(phenylmethoxy)-, ethyl ester
    • CHEMBL169157
    • DB-080427
    • Ethyl8-(Benzyloxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylate
    • 96428-50-1
    • Ethyl 8-(Benzyloxy)-2-methylimidazo[1 pound not2-a]pyridine-3-carboxylate
    • Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate
    • MDL: MFCD06739215
    • Inchi: 1S/C18H18N2O3/c1-3-22-18(21)16-13(2)19-17-15(10-7-11-20(16)17)23-12-14-8-5-4-6-9-14/h4-11H,3,12H2,1-2H3
    • InChI Key: RLYGWMBGMXQDQC-UHFFFAOYSA-N
    • SMILES: O=C(C1N2C(C(=CC=C2)OCC2C=CC=CC=2)=NC=1C)OCC

Computed Properties

  • Exact Mass: 310.13200
  • Monoisotopic Mass: 310.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.8
  • XLogP3: 4.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: Almost insoluble (0.043 g/l) (25 º C),
  • PSA: 52.83000
  • LogP: 3.39840
  • Vapor Pressure: No data available

Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate Security Information

Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Ethanol ;  2 d, rt → reflux
Reference
Preparation of cyano-substituted imidazo[1,2-a]pyridinecarboxamides and their use
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Solvents: Ethanol ;  2 d, reflux
Reference
Preparation of 3-(pyrimidin-2-yl)imidazo[1,2-a]pyridines as cardiovascular agents
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
Reference
Antiulcer agents. 1. Gastric antisecretory and cytoprotective properties of substituted imidazo[1,2-a]pyridines
Kaminski, James J.; Bristol, James A.; Puchalski, Chester; Lovey, Raymond G.; Elliott, Arthur J.; et al, Journal of Medicinal Chemistry, 1985, 28(7), 876-92

Production Method 4

Reaction Conditions
1.1 Solvents: Ethanol ;  2 d, rt → reflux
Reference
Preparation of substituted imidazo[1,2-a]pyridinecarboxamides and their use
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Solvents: Ethanol ;  2 d, 100 °C
Reference
Amino-substituted imidazo[1,2-a]pyridinecarboxamides as soluble guanylate cyclase inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Solvents: Ethanol ;  2 d, 100 °C
Reference
Preparation of hydroxy-substituted imidazo[1,2-a]pyridinecarboxamides and their use as soluble guanylate cyclase stimulants
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
Reference
Imidazopyridine compounds as soluble guanylate cyclase activators and their preparation
, United States, , ,

Production Method 8

Reaction Conditions
Reference
Preparation of imidazopyridine compounds as sGC activators
, World Intellectual Property Organization, , ,

Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate Raw materials

Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate Preparation Products

Additional information on Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate

Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate (CAS No. 96428-50-1): A Comprehensive Overview

Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate, identified by its CAS number 96428-50-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound belongs to the imidazopyridine family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly its benzyloxy and methyl substituents, contribute to its unique chemical properties and biological interactions.

The imidazopyridine scaffold is a privileged structure in medicinal chemistry, frequently explored for its role in developing novel therapeutic agents. Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate exemplifies the strategic use of functional groups to modulate pharmacokinetic and pharmacodynamic properties. The presence of the carboxylate moiety enhances solubility and binding affinity, while the benzyloxy group can influence metabolic stability and bioavailability.

In recent years, there has been growing interest in imidazopyridines due to their reported activities as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The compound Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate has been investigated for its potential in targeting various disease pathways. For instance, studies have suggested that derivatives of this molecule may interact with enzymes involved in cancer cell proliferation and survival.

The synthesis of Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Key steps include condensation reactions to form the imidazopyridine core, followed by functionalization with the benzyloxy and methyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity.

The pharmacological profile of Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate has been studied in vitro using various cell lines. Preliminary results indicate that this compound exhibits inhibitory effects on certain kinases, which are critical targets in oncology research. Additionally, its interaction with biological receptors has been explored, revealing potential applications in treating inflammatory disorders.

The chemical stability of Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate under different storage conditions has also been evaluated. Stability studies demonstrate that the compound remains intact under controlled temperature and humidity levels, ensuring its suitability for further research and development. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to confirm the structural integrity of the compound.

The potential applications of Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate extend beyond oncology. Researchers are investigating its role in developing treatments for infectious diseases and neurodegenerative disorders. The compound's ability to modulate key biological pathways makes it a versatile candidate for drug design. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to explore its full therapeutic potential.

In conclusion, Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate (CAS No. 96428-50-1) is a promising compound with significant implications in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing novel therapeutic agents. Continued investigation into its mechanisms of action and synthetic optimization will further enhance its utility in addressing unmet medical needs.

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